Cas no 116850-64-7 (4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-)
116850-64-7 structure
Product Name:4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-
CAS No:116850-64-7
MF:C11H12FN3S
MW:237.29648399353
CID:166267
PubChem ID:3088009
Update Time:2025-04-19
4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-
- 4-ethyl-3-(2-fluorophenyl)-5-methylsulfanyl-1,2,4-triazole
- 4-Ethyl-3-(2-fluorophenyl)-5-(methylthio)-4H-1,2,4-triazole
- AC1MJ957
- ACMC-20mmuz
- AG-D-38441
- CHEMBL279446
- CTK4B0014
- SureCN9226657
- SCHEMBL9226657
- 4H-1,2,4-Triazole, 4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-
- DTXSID50151551
- 116850-64-7
-
- Inchi: 1S/C11H12FN3S/c1-3-15-10(13-14-11(15)16-2)8-6-4-5-7-9(8)12/h4-7H,3H2,1-2H3
- InChI Key: ABJXTKLEFREOEP-UHFFFAOYSA-N
- SMILES: S(C)C1=NN=C(C2C=CC=CC=2F)N1CC
Computed Properties
- Exact Mass: 237.07376
- Monoisotopic Mass: 237.073596
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56
- XLogP3: 2.3
Experimental Properties
- Density: 1.25
- Boiling Point: 399°Cat760mmHg
- Flash Point: 195.1°C
- Refractive Index: 1.611
- PSA: 30.71
4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)- Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
116850-64-7 (4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk